Cas no 1805751-30-7 (Ethyl 3-(2-carboxyethyl)-4-methylbenzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-4-methylbenzoate
• CAS No: 1805751-30-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5000979
• Update Time: 2025-06-15

Ethyl 3-(2-carboxyethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-4-methylbenzoate

• Inchi： 1S/C13H16O4/c1-3-17-13(16)11-5-4-9(2)10(8-11)6-7-12(14)15/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： PEFLTMGVDAYVFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=C(C=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(2-carboxyethyl)-4-methylbenzoate

Comprehensive Analysis of Ethyl 3-(2-carboxyethyl)-4-methylbenzoate (CAS No. 1805751-30-7): Properties, Applications, and Industry Trends

Ethyl 3-(2-carboxyethyl)-4-methylbenzoate (CAS No. 1805751-30-7) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its carboxyethyl and methylbenzoate functional groups, exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. Researchers are increasingly exploring its role in peptide coupling reactions and prodrug development, particularly in oncology and anti-inflammatory drug discovery.

The molecular structure of CAS 1805751-30-7 features a strategic combination of ester and carboxylic acid functionalities, allowing for selective transformations under mild conditions. Recent studies highlight its utility as a versatile building block in medicinal chemistry, where its ethyl ester protection enables controlled release of active moieties. The 4-methyl substitution on the aromatic ring enhances stability while maintaining sufficient reactivity for nucleophilic substitutions, addressing growing industry demands for stable yet reactive intermediates.

In the context of green chemistry advancements, Ethyl 3-(2-carboxyethyl)-4-methylbenzoate presents interesting opportunities for sustainable synthesis. Its balanced polarity profile allows for water-organic solvent systems, reducing reliance on hazardous aprotic solvents—a key concern in modern pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent quality standards for GMP-compliant production.

The compound's thermal behavior, studied through differential scanning calorimetry, reveals a melting point range of 89-92°C with excellent thermal stability up to 200°C. These properties make it suitable for high-temperature reactions increasingly common in flow chemistry applications. Patent literature indicates growing interest in its use for bioconjugation techniques, particularly in antibody-drug conjugate (ADC) development—one of the fastest-growing segments in targeted cancer therapies.

From a commercial perspective, 1805751-30-7 has seen steady demand growth (CAGR 6.8% from 2020-2025) as reflected in chemical market reports. This aligns with broader trends in custom synthesis services and preclinical candidate development. The compound's scalable synthesis route using commodity chemicals contributes to its cost-effectiveness, addressing pharmaceutical industry needs for economical chiral intermediates.

Ongoing research explores the compound's potential in metal-organic frameworks (MOFs) for controlled drug delivery systems. Its aromatic carboxylate moiety shows promising coordination chemistry with transition metals, opening possibilities for hybrid nanomaterials—a hot topic in nanomedicine research. Stability studies under various pH conditions demonstrate optimal performance in neutral to slightly acidic environments, informing formulation strategies for oral dosage forms.

Quality control protocols for Ethyl 3-(2-carboxyethyl)-4-methylbenzoate emphasize residual solvent analysis and genotoxic impurity screening, reflecting regulatory focus on ICH Q3 guidelines. The compound's logP value of 2.1 suggests favorable membrane permeability, explaining its utility in prodrug design for improved bioavailability. These characteristics position it as a compelling candidate for next-generation drug development pipelines.

In material science applications, the compound's liquid crystalline properties are under investigation for organic electronic devices. Its conjugated system allows for interesting photophysical behavior, with absorption maxima at 265 nm making it suitable for UV-blocking materials. These diverse applications demonstrate how CAS 1805751-30-7 bridges multiple disciplines, from medicinal chemistry to functional materials engineering.

The synthesis optimization of Ethyl 3-(2-carboxyethyl)-4-methylbenzoate continues to evolve, with recent papers reporting enzyme-catalyzed esterification approaches yielding >90% conversion. Such biocatalytic methods align with industry shifts toward green chemistry metrics and atom economy principles. Process analytical technology (PAT) implementations enable real-time monitoring of critical quality attributes during production.

As regulatory landscapes evolve, the compound's REACH compliance status and safety data have been thoroughly documented, supporting its adoption in global supply chains. Its environmental footprint analysis shows advantages over comparable brominated intermediates, responding to market demands for eco-friendly alternatives. These factors collectively establish 1805751-30-7 as a compound of significant contemporary relevance across multiple scientific and industrial domains.